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Compound of Interest

Compound Name: 4-Bromo-4'-vinylbiphenyl!

Cat. No.: B15250904

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like 4-Bromo-4'-
vinylbiphenyl. This guide provides immediate and essential safety protocols, operational
plans, and disposal procedures to foster a secure research environment.

Chemical Profile and Hazards:

4-Bromo-4'-vinylbiphenyl is a solid organic compound. While a specific Safety Data Sheet
(SDS) for this exact molecule is not readily available, by examining structurally similar
compounds such as 4-Bromobiphenyl and 4-Vinylbiphenyl, we can infer its potential hazards.
The presence of the bromobiphenyl structure suggests it may cause skin and eye irritation, with
potential for serious eye damage.[1] It may also be harmful if swallowed and could cause
respiratory irritation.[1] Furthermore, brominated biphenyls are often very toxic to aquatic life.[1]
[2] The vinyl group introduces reactivity, making it a monomer for polymerization.[3][4]

Personal Protective Equipment (PPE)

When handling 4-Bromo-4'-vinylbiphenyl, a comprehensive PPE strategy is crucial to
minimize exposure. The following table summarizes the recommended personal protective
equipment.
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Standard/Specificat

PPE Category Item . Purpose
ion

Protects against dust,
) EN 166 (EU) or

Eye/Face Protection Safety Goggles splashes, and vapors.
NIOSH (US) approved 5]
Required for risk of

i explosion or
Face Shield ANSI| 2.87.1

significant splash
hazard.[6]

Skin Protection

Chemical-resistant

Gloves

Nitrile, Neoprene, or
Butyl rubber (consult

manufacturer's guide)

Prevents direct skin
contact with the
chemical.[6][7][8]

Laboratory Coat

Nomex® or 100%

cotton

Provides a barrier
against spills and

splashes.[6]

Impervious Clothing

As needed

Wear fire/flame
resistant and
impervious clothing for

added protection.[5]

Closed-toe Shoes

Protects feet from

spills.

Respiratory Protection

Dust Mask or

Respirator

N95 (US) or

equivalent

Use if dust formation
is unavoidable or if
exposure limits are

exceeded.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Step-by-Step Handling Protocol:
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e Preparation:
o Ensure adequate ventilation in the work area, such as a chemical fume hood.[5]
o Inspect all PPE for integrity before use.[5]
o Have an emergency plan and necessary first-aid supplies readily available.

e Handling:

o

Avoid the formation of dust.[5][9]

[¢]

Do not breathe dust, mist, gas, or vapors.[5]

[¢]

Avoid contact with skin, eyes, and clothing.[5][9]

[e]

Use spark-proof tools and explosion-proof equipment if necessary.[5]

o

Do not eat, drink, or smoke in the handling area.[2]
¢ In Case of Exposure:

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2][5]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
soap and plenty of water.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Disposal Plan:

Chemical waste must be managed to prevent environmental contamination.

e Collection:
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o Collect waste in suitable, closed, and clearly labeled containers.[5][9]

e Storage:

o Store waste containers in a designated, well-ventilated area, away from incompatible
materials.

» Disposal:
o Dispose of the chemical waste through an approved waste disposal plant.[2]

o Do not allow the product to enter drains or surface water.[2]

Quantitative Data Summary

The following table presents relevant physical and chemical properties for 4-Bromo-4'-
vinylbiphenyl and related compounds, which are crucial for safe handling and storage.

Property 4-Bromobiphenyl 4-Vinylbiphenyl
Molecular Formula C12H9Br[1] C14H12[3][9]
Molecular Weight 233.10 g/mol [1] 180.25 g/mol [3][9]
Appearance Solid Cream Solid[9]
Melting Point 82-86 °C[10] 115-121 °C[3][11]
Boiling Point 310 °CJ10] ~301.7 °CJ[3]
Flash Point 143 °C[12] ~139.4 °C[3]

Experimental Workflow Visualization

To ensure clarity in the handling and disposal process, the following diagram outlines the
logical steps from preparation to final disposal.
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Workflow for Handling 4-Bromo-4'-vinylbiphenyl
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Caption: Logical workflow for the safe handling and disposal of 4-Bromo-4'-vinylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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